Cas no 141515-08-4 (1,1'-(1,2-Phenylene)bis(azepane))

• Product Name: 1,1'-(1,2-Phenylene)bis(azepane)
• CAS No: 141515-08-4
• MF: C₁₈H₂₈N₂
• MW: 272.428324699402
• CID: 2774190
• PubChem ID: 71343790
• Update Time: 2025-04-21

1,1'-(1,2-Phenylene)bis(azepane) Chemical and Physical Properties

Names and Identifiers

• DTXSID80770335
• 1,1'-(1,2-Phenylene)bis(azepane)
• 141515-08-4

• Inchi： 1S/C18H28N2/c1-2-8-14-19(13-7-1)17-11-5-6-12-18(17)20-15-9-3-4-10-16-20/h5-6,11-12H,1-4,7-10,13-16H2
• InChI Key： KOAIZHYMWOBGHF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2N2CCCCCC2)CCCCCC1

Computed Properties

• Exact Mass: 272.225248902Da
• Monoisotopic Mass: 272.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 6.5Ų